Di-tert-butyl 4,6-dihydropyrrolo[3,4-c]pyrrole-2,5(1h,3h)-dicarboxylate

• IUPAC Name: ditert-butyl 1,3,4,6-tetrahydropyrrolo[3,4-c]pyrrole-2,5-dicarboxylate
• InChI: InChI=1S/C16H26N2O4/c1-15(2,3)21-13(19)17-7-11-9-18(10-12(11)8-17)14(20)22-16(4,5)6/h7-10H2,1-6H3
• InChI Key: DLOGCMDQCAJYFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2=C(C1)CN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C16H26N2O4
• Molecular Weight: 310.39 g/mol

Description

“tert-Butyl 4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate” is a chemical compound with the CAS Number: 1280210-79-8. It has a molecular weight of 209.25.

Mechanism of Action

DTB-DHPPD acts as a pro-drug, which means that it is activated by the body in order to produce a therapeutic effect. The pro-drug is metabolized by the body to form the active form, 4,6-dihydropyrrolo[3,4-c]pyrrole-2,5-dicarboxylic acid, which is then able to interact with various biological targets.

Scientific Research Applications

DTB-DHPPD has been used in a variety of scientific research applications. It has been studied as a potential therapeutic agent for the treatment of various diseases, including cancer, diabetes, and inflammation. It has also been studied as a potential agent for the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Additionally, DTB-DHPPD has been studied as a potential agent for the treatment of depression and anxiety.
Biochemical and Physiological Effects
DTB-DHPPD has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, it has been found to have neuroprotective, anti-apoptotic, and anti-oxidative effects. Furthermore, it has been found to have a positive effect on cognitive function, mood, and anxiety.

Advantages and Limitations for Lab Experiments

The main advantage of using DTB-DHPPD in lab experiments is its high solubility in a variety of solvents, which makes it easier to work with. Additionally, it is relatively stable and has a low toxicity profile. The main limitation is that it is not yet approved for clinical use, so it is not yet available for use in humans.

Future Directions

There are a number of potential future directions for the use of DTB-DHPPD in scientific research. For example, it could be used to develop new therapeutic agents for the treatment of various diseases, including cancer, diabetes, and neurological disorders. Additionally, it could be used to develop new agents for the treatment of depression and anxiety. Furthermore, it could be used to study the biochemical and physiological effects of DTB-DHPPD on various biological targets. Finally, it could be used to study the potential effects of DTB-DHPPD on cognitive function, mood, and anxiety.

Synthesis Methods

DTB-DHPPD is synthesized through a four-step process. First, 4,6-dihydropyrrolo[3,4-c]pyrrole-2,5-dicarboxylic acid is synthesized from the reaction of 2-bromopropionic acid and 1,3-diethyl-2-thiobarbituric acid. Second, the acid is reacted with di-tert-butyl dicarbonate to form di-tert-butyl 4,6-dihydropyrrolo[3,4-c]pyrrole-2,5-dicarboxylate. Third, the reaction is catalyzed by palladium(II) acetate. Finally, the product is purified through column chromatography.

Safety and Hazards

The compound has the following hazard statements: H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338. The signal word for this compound is "Warning".